Cas no 1172830-25-9 (1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 1172830-25-9
• MF: C₂₂H₂₈N₆O₂
• MW: 408.496724128723
• CID: 5972031
• PubChem ID: 44036828
• Update Time: 2025-07-17

1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• 7H-Pyrazolo[3,4-d]pyridazin-7-one, 1-(1,1-dimethylethyl)-1,6-dihydro-4-methyl-6-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-
• CCG-307608
• 1-tert-butyl-4-methyl-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• 1172830-25-9
• F2459-2019
• 1-tert-butyl-4-methyl-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrazolo[3,4-d]pyridazin-7-one
• 1-(tert-butyl)-4-methyl-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
• AKOS024649980

• Inchi： 1S/C22H28N6O2/c1-16-18-14-23-28(22(2,3)4)20(18)21(30)27(24-16)15-19(29)26-12-10-25(11-13-26)17-8-6-5-7-9-17/h5-9,14H,10-13,15H2,1-4H3
• InChI Key： NUCCZHYYXXFGJK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(=O)N2CCN(C3=CC=CC=C3)CC2)N=C(C)C2C=NN(C(C)(C)C)C1=2

Computed Properties

• Exact Mass: 408.22737416g/mol
• Monoisotopic Mass: 408.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 627.4±65.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

Comprehensive Analysis of 1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one (CAS 1172830-25-9): Structure, Applications, and Research Insights

The compound 1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one (CAS 1172830-25-9) represents a sophisticated heterocyclic molecule with a unique pyrazolo[3,4-d]pyridazinone core. Its structural complexity, featuring a tert-butyl group, a methyl substituent, and a 4-phenylpiperazine moiety, has garnered significant attention in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential as a scaffold for designing kinase inhibitors or GPCR modulators, aligning with current trends in targeting protein-protein interactions and signal transduction pathways.

In the context of modern drug development, the pyridazinone derivatives like this compound are increasingly explored due to their versatile pharmacological profiles. The presence of the phenylpiperazine fragment suggests possible interactions with neurotransmitter receptors, making it relevant to neuroscience research—a hot topic given the rising global focus on neurodegenerative diseases and mental health disorders. Computational studies often highlight such compounds for their drug-likeness and ADMET properties, addressing frequent queries about bioavailability and metabolic stability in early-stage drug design.

Synthetic routes to CAS 1172830-25-9 typically involve multi-step protocols, including cyclocondensation and N-alkylation reactions. Recent publications emphasize greener methodologies, reflecting the pharmaceutical industry’s shift toward sustainable chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for researchers who frequently search for "high-purity reference standards" or "characterization data for heterocycles."

Beyond its biochemical potential, this compound’s crystal structure and supramolecular interactions interest materials scientists. The tert-butyl group may influence packing motifs, a subtopic gaining traction in crystal engineering forums. Such dual applicability—spanning life sciences and materials research—makes it a compelling case study for interdisciplinary collaborations, a trend amplified by AI-driven literature mining tools that prioritize multifunctional molecules.

Ongoing investigations into structure-activity relationships (SAR) of related pyrazolopyridazinones suggest that modifications to the oxoethyl linker or piperazine ring could optimize target selectivity. These discussions resonate with frequent search queries like "how to improve binding affinity" or "scaffold hopping strategies." Patent databases reveal analogous structures in claims for inflammatory and metabolic disorder therapeutics, though 1172830-25-9 itself remains primarily a research tool.

In summary, 1-tert-butyl-4-methyl-6-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one exemplifies the innovation driving modern heterocyclic chemistry. Its blend of structural novelty, therapeutic potential, and methodological relevance positions it as a valuable subject for both academic and industrial research, answering the growing demand for detailed analyses of specialty chemicals in open-access scientific literature.